Cas no 2580235-92-1 (3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid)

• Product Name: 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid
• CAS No: 2580235-92-1
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 5664460
• PubChem ID: 165892927
• Update Time: 2025-10-21

3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728832
• 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)benzoic acid
• 2580235-92-1
• 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid

• Inchi： 1S/C18H17NO5/c20-17(21)14-7-4-8-15(9-14)24-16-10-19(11-16)18(22)23-12-13-5-2-1-3-6-13/h1-9,16H,10-12H2,(H,20,21)
• InChI Key： NTQUVRINFZXMNJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 327.11067264g/mol
• Monoisotopic Mass: 327.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid

Comprehensive Overview of 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid (CAS No. 2580235-92-1)

3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid (CAS No. 2580235-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their bioactive properties. The presence of both a benzyloxycarbonyl group and an azetidine ring in its structure makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for azetidine-containing compounds has surged, driven by their role in modulating biological targets such as enzymes and receptors. Researchers are particularly interested in 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid due to its potential as a protease inhibitor or kinase modulator. These applications align with current trends in precision medicine and targeted therapies, where small molecules play a pivotal role in treating complex diseases like cancer and autoimmune disorders.

The synthesis of 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid involves multi-step organic reactions, including esterification and etherification processes. Its CAS No. 2580235-92-1 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. The compound's molecular weight and solubility properties are critical for formulation studies, especially in drug delivery systems such as nanoparticles or liposomes.

From an industrial perspective, 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalysts and solvent-free conditions to produce such compounds, addressing environmental concerns raised by regulatory bodies. This aligns with the growing popularity of ESG (Environmental, Social, and Governance) principles in the chemical sector.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2580235-92-1. Purity thresholds (>98%) are strictly maintained to meet pharmaceutical-grade standards. The compound's stability under various pH conditions and temperatures is another area of active research, particularly for oral drug formulations.

In conclusion, 3-({1-(benzyloxy)carbonylazetidin-3-yl}oxy)benzoic acid represents a promising candidate for future therapeutic agents. Its structural complexity and functional diversity make it a subject of ongoing studies in medicinal chemistry and biotechnology. As research progresses, this compound may unlock new possibilities in personalized medicine and innovative treatment modalities.